Cas no 746671-67-0 (3-amino-5-tert-butylthiophene-2-carboxylic acid)

3-Amino-5-tert-butylthiophene-2-carboxylic acid is a heterocyclic compound featuring both amino and carboxylic acid functional groups on a thiophene backbone, with a tert-butyl substituent enhancing steric and electronic properties. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The tert-butyl group improves solubility in organic solvents, while the reactive amino and carboxyl groups allow for further derivatization, such as amide coupling or heterocycle formation. Its stability and versatility make it suitable for applications in medicinal chemistry, agrochemicals, and material science. The compound is typically handled under standard laboratory conditions, requiring protection from moisture to maintain purity.

3-amino-5-tert-butylthiophene-2-carboxylic acid structure

746671-67-0 structure

Product Name:3-amino-5-tert-butylthiophene-2-carboxylic acid

CAS No:746671-67-0

MF:C₉H₁₃NO₂S

MW:199.27002120018

MDL:MFCD00830178

CID:560930

PubChem ID:2756380

Update Time:2025-06-07

3-amino-5-tert-butylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylicacid,3-amino-5-(1,1-dimethylethyl)-(9CI)
- 3-amino-5-tert-butylthiophene-2-carboxylic acid
- 3-amino-5-(tert-butyl)thiophene-2-carboxylicacid
- SCHEMBL2063091
- FS-1665
- 3-amino-5-(tert-butyl)thiophene-2-carboxylic acid
- 746671-67-0
- AKOS006272005
- EN300-312931
- 3-Amino-5-tert-butylthiophene-2-carboxylic acid, AldrichCPR
- WEB67167
- 2-Thiophenecarboxylic acid, 3-amino-5-(1,1-dimethylethyl)-
- DB-271321
- MDL： MFCD00830178
- Inchi： 1S/C9H13NO2S/c1-9(2,3)6-4-5(10)7(13-6)8(11)12/h4H,10H2,1-3H3,(H,11,12)
- InChI Key： BJAABFBOAFWTKX-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=C(C=C1C(C)(C)C)N

Computed Properties

Exact Mass: 199.067
Monoisotopic Mass: 199.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 91.6Å²

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